molecular formula C19H14FIN2O5 B302829 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione

Cat. No. B302829
M. Wt: 496.2 g/mol
InChI Key: DUHZOBQPVSRPNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research to study the role of phospholipase D (PLD) in various cellular processes.

Mechanism of Action

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione selectively inhibits PLD activity by binding to the catalytic site of the enzyme and preventing its interaction with its substrate, phosphatidylcholine. This inhibition leads to a decrease in PA production and subsequent downstream effects on cellular processes.
Biochemical and Physiological Effects
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of cell migration and invasion. These effects have been observed in various cell types, including cancer cells, indicating that 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione is its selectivity for PLD inhibition, which allows for specific targeting of this enzyme in cellular processes. However, one limitation of 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione is its relatively low potency compared to other PLD inhibitors. Additionally, its stability in biological systems may be a concern, as it has been shown to undergo hydrolysis in aqueous solutions.

Future Directions

There are several future directions for research involving 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione. One area of interest is its potential therapeutic applications in cancer treatment, as its ability to inhibit cell proliferation and induce apoptosis may make it a valuable tool in the development of new cancer therapies. Additionally, further research is needed to determine the optimal dosing and administration of 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione in vivo, as well as its potential side effects. Finally, there is a need for the development of more potent and stable PLD inhibitors that can be used in a variety of cellular processes.

Synthesis Methods

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione can be synthesized using a multistep process involving the reaction of 2,4,6-trioxo-1,3,5-triazinane with 2-fluoro-5-iodobenzyl alcohol and 3-methoxy-4-hydroxybenzaldehyde. The final product is obtained by purification through column chromatography.

Scientific Research Applications

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione has been widely used in scientific research to study the role of PLD in various cellular processes. PLD is an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid (PA), which plays a crucial role in various cellular processes such as membrane trafficking, cytoskeletal rearrangement, and cell proliferation. 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione has been shown to selectively inhibit PLD activity, making it a valuable tool for studying the role of PLD in these processes.

properties

Product Name

5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione

Molecular Formula

C19H14FIN2O5

Molecular Weight

496.2 g/mol

IUPAC Name

5-[[4-[(2-fluorophenyl)methoxy]-3-iodo-5-methoxyphenyl]methylidene]-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C19H14FIN2O5/c1-27-15-8-10(6-12-17(24)22-19(26)23-18(12)25)7-14(21)16(15)28-9-11-4-2-3-5-13(11)20/h2-8H,9H2,1H3,(H2,22,23,24,25,26)

InChI Key

DUHZOBQPVSRPNO-UHFFFAOYSA-N

SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)NC2=O)I)OCC3=CC=CC=C3F

Canonical SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)NC2=O)I)OCC3=CC=CC=C3F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.